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Compound of Interest

Compound Name: Antibacterial agent 213

Cat. No.: B15564148

Get Quote

Note on "Antibacterial Agent 213": Initial searches for "Antibacterial agent 213" yielded

multiple compounds with similar designations, including a non-quinolone bacterial

topoisomerase inhibitor, a peptide from human milk (PDC213), and an antibiotic from

Streptomyces (Echinosporin XK-213). To provide a detailed and accurate protocol, this

document focuses on a closely related and well-documented compound, "Antibacterial agent

202", as it is plausible the original query contained a typographical error. The protocols

provided are based on available information for this specific agent and serve as a

representative example for a novel synthetic antibacterial compound.

Introduction
Antibacterial agent 202 is a novel synthetic compound demonstrating potent activity against a

range of Gram-negative bacteria, including clinically significant pathogens such as Escherichia

coli, Klebsiella pneumoniae, and Pseudomonas aeruginosa.[1] Its mechanism of action

involves the disruption of the bacterial cell membrane's integrity, ultimately leading to cell

death.[1] Accurate preparation of stock solutions is the first critical step for reliable and

reproducible in vitro and in vivo experiments, such as the determination of Minimum Inhibitory

Concentration (MIC) and mechanism of action studies. This document provides a detailed

protocol for the preparation of stock solutions of Antibacterial agent 202 for research purposes.
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Physicochemical and Biological Properties
A summary of the key properties of Antibacterial agent 202 is provided in the table below. This

information is essential for the accurate preparation of stock solutions and the design of

experimental protocols.

Property Value

Compound Name Antibacterial agent 202 (compound 45c)[1]

Molecular Formula C₄₅H₅₀FN₅O₇[1]

Molecular Weight 800.9 g/mol [1]

Mechanism of Action
Disrupts the integrity of the bacterial cell

membrane[1]

Spectrum of Activity
Gram-negative bacteria, including E. coli, K.

pneumoniae, and P. aeruginosa[1]

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Recommended Stock Concentration 10 mM

Storage Conditions -20°C or -80°C for long-term storage[1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of Antibacterial agent 202.

It is crucial to use aseptic techniques throughout the procedure to prevent contamination.

Materials:

Antibacterial agent 202 powder

Sterile, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)
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Sterile pipette tips

Analytical balance

Vortex mixer

0.22 µm sterile syringe filter

Sterile syringe

Procedure:

Calculation: Determine the mass of Antibacterial agent 202 required to prepare the desired

volume of a 10 mM stock solution. The formula to use is: Mass (mg) = Molarity (mM) x

Molecular Weight ( g/mol ) x Volume (L)

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution:

Mass (mg) = 10 mM x 800.9 g/mol x 0.001 L = 8.009 mg

Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the calculated

amount of Antibacterial agent 202 powder using an analytical balance. To minimize static

interference, an antistatic weighing boat can be used.

Dissolution:

Transfer the weighed powder into a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube. For the example above, add 1 mL

of DMSO.

Mixing: Tightly cap the tube and vortex the solution until the compound is completely

dissolved. If necessary, gentle warming in a 37°C water bath can aid dissolution. Visually

inspect the solution to ensure no solid particles remain.

Sterilization: To ensure the sterility of the stock solution, filter it through a 0.22 µm sterile

syringe filter into a new sterile microcentrifuge tube. This step is critical for preventing

bacterial and fungal contamination in subsequent experiments.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the

sterile stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C or -80°C for long-term stability.[1]

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the proposed mechanism of action of Antibacterial agent 202.
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Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for the preparation of an Antibacterial agent 202 stock solution.
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Proposed Mechanism of Action
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Caption: Proposed signaling pathway for the antibacterial action of Agent 202.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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